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Compound of Interest

Compound Name: Puterine

Cat. No.: B1195736 Get Quote

A Note on Terminology: The term "Puterine" did not yield any relevant results in scientific

literature and is likely a misspelling. These application notes will focus on Putrescine, a

biogenic polyamine that functions as a significant modulator of various cellular processes and

is a subject of extensive research in cell biology.

Introduction
Putrescine is a naturally occurring polyamine that plays a crucial role in cell growth,

differentiation, and proliferation. As a cationic molecule at physiological pH, it interacts with

negatively charged macromolecules such as DNA, RNA, and proteins, thereby influencing their

structure and function.[1] In the context of cell biology research, putrescine is often used as a

chemical probe to investigate its role in signaling pathways, particularly the mTOR pathway,

and its impact on fundamental cellular processes like protein synthesis, autophagy, and

apoptosis.

These application notes provide an overview of the applications of putrescine as a chemical

probe, along with detailed protocols for its use in cell biology research.

Mechanism of Action
Putrescine exerts its effects through various mechanisms, primarily by influencing key signaling

pathways. One of the most well-documented roles of putrescine is the activation of the

mechanistic target of rapamycin (mTOR) signaling pathway.[2] The mTOR pathway is a central

regulator of cell growth, proliferation, and metabolism. Putrescine has been shown to increase
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the phosphorylation of mTOR and its downstream effectors, such as 4E-binding protein 1

(4EBP1) and p70 S6 kinase 1 (p70S6K1), leading to enhanced protein synthesis and cell

proliferation.[2]

Signaling Pathway of Putrescine-mediated mTOR
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1195736?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Summary-of-the-cellular-mechanisms-of-action-of-polyamines-Upon-entering-the-cell_fig2_51597657
https://pubmed.ncbi.nlm.nih.gov/25253735/
https://pubmed.ncbi.nlm.nih.gov/25253735/
https://www.benchchem.com/product/b1195736#using-puterine-as-a-chemical-probe-in-cell-biology
https://www.benchchem.com/product/b1195736#using-puterine-as-a-chemical-probe-in-cell-biology
https://www.benchchem.com/product/b1195736#using-puterine-as-a-chemical-probe-in-cell-biology
https://www.benchchem.com/product/b1195736#using-puterine-as-a-chemical-probe-in-cell-biology
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1195736?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

